Cas no 1267466-34-1 (4-(4-fluoro-3-nitrophenyl)butanoic acid)
1267466-34-1 structure
Product Name:4-(4-fluoro-3-nitrophenyl)butanoic acid
CAS No:1267466-34-1
MF:C10H10FNO4
MW:227.189106464386
CID:5827828
PubChem ID:82224269
Update Time:2024-01-15
4-(4-fluoro-3-nitrophenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-fluoro-3-nitrophenyl)butanoic acid
- EN300-1826243
- 1267466-34-1
-
- Inchi: 1S/C10H10FNO4/c11-8-5-4-7(2-1-3-10(13)14)6-9(8)12(15)16/h4-6H,1-3H2,(H,13,14)
- InChI Key: SVNDEHJGRNYOOS-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1[N+](=O)[O-])CCCC(=O)O
Computed Properties
- Exact Mass: 227.05938596g/mol
- Monoisotopic Mass: 227.05938596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 83.1Ų
4-(4-fluoro-3-nitrophenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826243-0.05g |
4-(4-fluoro-3-nitrophenyl)butanoic acid |
1267466-34-1 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1826243-0.1g |
4-(4-fluoro-3-nitrophenyl)butanoic acid |
1267466-34-1 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1826243-0.25g |
4-(4-fluoro-3-nitrophenyl)butanoic acid |
1267466-34-1 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1826243-0.5g |
4-(4-fluoro-3-nitrophenyl)butanoic acid |
1267466-34-1 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1826243-1.0g |
4-(4-fluoro-3-nitrophenyl)butanoic acid |
1267466-34-1 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1826243-2.5g |
4-(4-fluoro-3-nitrophenyl)butanoic acid |
1267466-34-1 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1826243-5.0g |
4-(4-fluoro-3-nitrophenyl)butanoic acid |
1267466-34-1 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1826243-10.0g |
4-(4-fluoro-3-nitrophenyl)butanoic acid |
1267466-34-1 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1826243-1g |
4-(4-fluoro-3-nitrophenyl)butanoic acid |
1267466-34-1 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1826243-5g |
4-(4-fluoro-3-nitrophenyl)butanoic acid |
1267466-34-1 | 5g |
$2858.0 | 2023-09-19 |
4-(4-fluoro-3-nitrophenyl)butanoic acid Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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